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Compound of Interest

Compound Name: 2,3,5-Trifluoro-4-pyridinamine

Cat. No.: B009616

This guide provides a comprehensive technical overview of 2,3,5-Trifluoro-4-pyridinamine, a
fluorinated pyridine derivative of significant interest to researchers and professionals in drug
development and chemical synthesis. We will delve into its core molecular and physical
properties, offering insights grounded in established scientific principles.

Section 1: Introduction to 2,3,5-Trifluoro-4-pyridinamine

2,3,5-Trifluoro-4-pyridinamine is a specialized aromatic amine that serves as a critical
building block in the synthesis of complex organic molecules. The strategic placement of
fluorine atoms on the pyridine ring imparts unique electronic properties, significantly influencing
its reactivity and the characteristics of its derivatives. Understanding these fundamental
properties is paramount for its effective application in research and development.

Section 2: Molecular Structure and Weight

The structural integrity and molecular weight of a compound are foundational to its chemical
identity and behavior. For 2,3,5-Trifluoro-4-pyridinamine, these parameters dictate its
stoichiometric relationships in reactions and its interactions with biological systems.

The empirical and molecular formula for 2,3,5-Trifluoro-4-pyridinamine is CsHsFsNz.[1] Based
on this composition, the calculated molecular weight is 148.09 g/mol .[1] This value is crucial
for accurate mass-based measurements in experimental protocols.
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The molecule consists of a pyridine ring substituted with three fluorine atoms at the 2, 3, and 5
positions, and an amine group at the 4-position. This arrangement of electron-withdrawing
fluorine atoms and an electron-donating amino group creates a unique electronic landscape on
the aromatic ring.

To visually represent this structure, a DOT script for Graphviz is provided below:

Caption: Molecular structure of 2,3,5-Trifluoro-4-pyridinamine.

Section 3: Physicochemical Properties

A summary of the key physicochemical properties of 2,3,5-Trifluoro-4-pyridinamine is
presented in the table below. These properties are essential for designing experimental
conditions, including solvent selection, reaction temperatures, and purification methods.

Property Value Source
CAS Number 105252-95-7 [1]
Molecular Formula CsHsF3N:2 [1]
Molecular Weight 148.09 g/mol [1]

Note: Experimental data for properties such as melting point, boiling point, and density are not
readily available in the public domain for this specific isomer. Researchers should perform their
own characterization or consult specialized commercial suppliers for this information.

Section 4: Synthesis and Reactivity Insights

The synthesis of fluorinated pyridines often involves nucleophilic aromatic substitution
reactions on more highly fluorinated precursors. For instance, the synthesis of aminopyridine
derivatives can be achieved by reacting a suitable fluoropyridine with an ammonia source. The
presence of multiple fluorine atoms activates the pyridine ring towards such substitutions.

The amino group in 2,3,5-Trifluoro-4-pyridinamine can undergo a variety of chemical
transformations, making it a versatile intermediate. These reactions include diazotization
followed by substitution, acylation, and alkylation, providing pathways to a diverse range of
functionalized pyridine compounds. The fluorine atoms, while generally stable, can also be
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displaced under specific and often harsh reaction conditions, offering further synthetic
possibilities.

Section 5: Applications in Research and Development

Fluorinated organic compounds are of immense interest in medicinal chemistry and materials
science. The introduction of fluorine can significantly alter a molecule's metabolic stability,
lipophilicity, and binding affinity to biological targets. Therefore, 2,3,5-Trifluoro-4-pyridinamine
serves as a valuable scaffold for the development of novel pharmaceuticals and
agrochemicals. Its unique substitution pattern can be exploited to fine-tune the properties of
lead compounds in drug discovery programs.

Section 6: Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling
2,3,5-Trifluoro-4-pyridinamine. It is advisable to consult the Safety Data Sheet (SDS)
provided by the supplier for detailed information on toxicity, handling, storage, and disposal. In
general, it should be handled in a well-ventilated fume hood, and appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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